BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 4-
(Trifluoromethyl)nicotinic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-(Trifluoromethyl)nicotinic acid

Cat. No.: B128421

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
experimental protocols associated with 4-(Trifluoromethyl)nicotinic acid. The information is
intended to support researchers, scientists, and drug development professionals in its safe and
effective use in a laboratory setting.

Section 1: Chemical and Physical Properties

4-(Trifluoromethyl)nicotinic acid, with the CAS number 158063-66-2, is a halogenated
organic compound and a derivative of carboxylic acid.[1] It presents as a white to off-white
crystalline solid at room temperature and is odorless.[1][2] This compound is a valuable
intermediate in the pharmaceutical and agrochemical industries, notably in the synthesis of
nicotinic receptor modulators and anti-inflammatory agents.[1][3] It is synthetically produced
and has no known natural sources.[1]

Table 1: Physical and Chemical Properties of 4-(Trifluoromethyl)nicotinic Acid
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Property Value Source(s)
Molecular Formula C7HaFsNO2 [21[4]115]1[6][7]
Molecular Weight 191.11 g/mol 516171
Appearance White to off-white solid [11[2]
Melting Point 146 - 149 °C [3114]

Boiling Point 290.4 £ 40.0 °C (Predicted) [3]

Sparingly soluble in water.

Soluble in DMF (50 mg/ml),
Solubility DMSO (10 mg/ml), Ethanol (25 [6]

mg/ml), and PBS (pH 7.2, 2

mg/ml).

- Stable under normal handling
Stability N [4]
and storage conditions.

Section 2: Toxicological Data and Hazard
Classification

4-(Trifluoromethyl)nicotinic acid is classified as a hazardous substance. It is known to cause
skin irritation, serious eye irritation, and may cause respiratory irritation.[2][4][5][8][9][10] Based
on animal studies and its structural analogs, it is considered moderately toxic.[1]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation
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Table 3: Toxicological Information

Endpoint Result Species

Source(s)

No specific data
available, but
o considered ]
Acute Toxicity ) Animal
moderately toxic
based on structural

analogs.

[1]

o Causes skin irritation _
Skin Irritation Rabbit (assumed)
(Category 2).

[2]14][5][10]

Causes serious eye
Eye Irritation irritation (Category Rabbit (assumed)
2A).

[2]14][5][10]

_ o May cause respiratory N
Respiratory Irritation T Not specified
irritation.

[2]14][5][0][10]

Not classified as a
Carcinogenicity carcinogen by IARC Not applicable
or EPA.

[1](11]

Section 3: Experimental Protocols

The hazard classifications for 4-(Trifluoromethyl)nicotinic acid are determined by

standardized experimental protocols, primarily those established by the Organisation for

Economic Co-operation and Development (OECD).

Skin Irritation/Corrosion (OECD Guideline 404)

This test determines the potential of a substance to cause reversible inflammatory changes to

the skin.

Methodology:

e Animal Model: The albino rabbit is the recommended species for this test.
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e Preparation: A small area of the animal's dorsal skin is clipped free of fur.

e Application: A 0.5 g dose of the solid test substance is applied uniformly to a small area of
the skin (approximately 6 cm?). The patch is then covered with a gauze dressing and non-
irritating tape.

o Exposure: The exposure period is typically 4 hours. After this period, the residual test
substance is removed.

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. Observations continue
for up to 14 days to assess the reversibility of any effects.

e Scoring: The severity of erythema and edema is graded according to a standardized scoring
system. A substance is classified as a skin irritant if it produces a mean score of > 2.3 and <
4.0 for erythema or edema in at least 2 of 3 tested animals.

Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to produce irritation or damage to the eye.

Methodology:

Animal Model: The albino rabbit is the preferred animal model.

o Application: A single dose of the test substance (typically 0.1 mL of a liquid or not more than
0.1 g of a solid) is instilled into the conjunctival sac of one eye of the animal. The other eye
remains untreated and serves as a control.

o Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after
application. The examination includes scoring of the cornea (opacity), iris (inflammation), and
conjunctiva (redness and swelling).

o Reversibility: The duration of the observation period is sufficient to evaluate the reversibility
of the effects, typically up to 21 days.

» Classification: A substance is classified as causing serious eye irritation (Category 2A) if it
produces, in at least 2 of 3 tested animals, a positive response of corneal opacity > 1, iritis 2
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1, or conjunctival redness or edema = 2, and which is fully reversible within 21 days.

Section 4: Safe Handling and Emergency
Procedures

Due to its hazardous nature, strict safety protocols must be followed when handling 4-
(Trifluoromethyl)nicotinic acid.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory.
e Hand Protection: Wear appropriate chemical-resistant gloves.

» Skin and Body Protection: A lab coat and closed-toe shoes are required. Ensure skin is not
exposed.

» Respiratory Protection: If working with the powder outside of a ventilated enclosure or if dust
is generated, a NIOSH-approved respirator is necessary.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

e An eyewash station and safety shower must be readily accessible in the immediate work
area.

First Aid Measures

o After Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least
15 minutes. Seek immediate medical attention.

o After Skin Contact: Wash off immediately with plenty of soap and water for at least 15
minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

» After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention if symptoms occur.
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 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from strong oxidizing agents.

o Disposal: Dispose of this chemical and its container in accordance with local, regional, and
national regulations. It should be handled as hazardous waste.

Section 5: Visualized Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 4-
(Trifluoromethyl)nicotinic acid in a research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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